Cas no 22644-54-8 (m-Dioxane,5-(isopropoxymethyl)-2-isopropyl-5-methyl-, trans- (8CI))

• Product Name: m-Dioxane,5-(isopropoxymethyl)-2-isopropyl-5-methyl-, trans- (8CI)
• CAS No: 22644-54-8
• MF: C₁₂H₂₄O₃
• MW: 216.317164421082
• CID: 274914
• PubChem ID: 31451
• Update Time: 2025-04-19

m-Dioxane,5-(isopropoxymethyl)-2-isopropyl-5-methyl-, trans- (8CI) Chemical and Physical Properties

Names and Identifiers

• m-Dioxane,5-(isopropoxymethyl)-2-isopropyl-5-methyl-, trans- (8CI)
• 5-methyl-2-propan-2-yl-5-(propan-2-yloxymethyl)-1,3-dioxane
• 5α-(Isopropoxymethyl)-2β-isopropyl-5β-methyl-1,3-dioxane
• AC1L1LMK
• cis-5-(Isopropoxymethyl)-2-isopropyl-5-methyl-1,3-dioxane
• LS-62315
• LS-62316
• m-DIOXANE, 5-(ISOPROPOXYMETHYL)-2-ISOPROPYL-5-METHYL-, (E)-
• m-DIOXANE, 5-(ISOPROPOXYMETHYL)-2-ISOPROPYL-5-METHYL-, (Z)-
• trans-5-(Isopropoxymethyl)-2-isopropyl-5-methyl-1,3-dioxane
• starbld0001289
• 22644-54-8
• 5-(Isopropoxymethyl)-2-isopropyl-5-methyl-1,3-dioxane
• 5alpha-(Isopropoxymethyl)-2beta-isopropyl-5beta-methyl-1,3-dioxane
• DTXSID20177187
• 22644-55-9

• Inchi： 1S/C12H24O3/c1-9(2)11-14-7-12(5,8-15-11)6-13-10(3)4/h9-11H,6-8H2,1-5H3
• InChI Key： BIBPEWWZUOEEMJ-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)OCC(C)(COC(C)C)C1

Computed Properties

• Exact Mass: 216.17254462g/mol
• Monoisotopic Mass: 216.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 27.7Ų